Cas no 1044065-25-9 (4-(2-Chloro-4-pyridinyl)thio-2-butanone)

• Product Name: 4-(2-Chloro-4-pyridinyl)thio-2-butanone
• CAS No: 1044065-25-9
• MF: C₉H₁₀ClNOS
• MW: 215.70
• CID: 5069311
• Update Time: 2025-06-25

4-(2-Chloro-4-pyridinyl)thio-2-butanone Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chloro-4-pyridinyl)thio]-2-butanone
• 4-(2-Chloro-4-pyridinyl)thio-2-butanone

• Inchi： 1S/C9H10ClNOS/c1-7(12)3-5-13-8-2-4-11-9(10)6-8/h2,4,6H,3,5H2,1H3
• InChI Key： HJDVBHQXOUJNKA-UHFFFAOYSA-N
• SMILES： CC(=O)CCSC1C=CN=C(Cl)C=1

Additional information on 4-(2-Chloro-4-pyridinyl)thio-2-butanone

4-(2-Chloro-4-pyridinyl)thio-2-butanone: An Emerging Compound in Medicinal Chemistry

4-(2-Chloro-4-pyridinyl)thio-2-butanone (CAS No. 1044065-25-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thioester derivatives and has shown promising results in various preclinical studies, particularly in the areas of enzyme inhibition and anti-inflammatory properties.

The molecular structure of 4-(2-Chloro-4-pyridinyl)thio-2-butanone consists of a thioester group attached to a substituted pyridine ring. The presence of the chlorine atom and the thioester functionality imparts distinct chemical properties, making it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents.

In terms of its chemical synthesis, 4-(2-Chloro-4-pyridinyl)thio-2-butanone can be prepared through a multi-step process involving the reaction of 2-chloro-4-pyridinethiol with an appropriate ketone precursor. The synthesis pathway has been optimized to achieve high yields and purity, which is crucial for its application in pharmaceutical research.

One of the key areas of research involving 4-(2-Chloro-4-pyridinyl)thio-2-butanone is its potential as an inhibitor of specific enzymes. Enzyme inhibition is a critical mechanism in drug discovery, and this compound has shown selective inhibition of certain enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX), an enzyme that plays a central role in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its enzyme inhibition properties, 4-(2-Chloro-4-pyridinyl)thio-2-butanone has also demonstrated anti-inflammatory effects in vitro and in vivo models. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(2-Chloro-4-pyridinyl)thio-2-butanone have also been investigated to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is an important consideration for drug development, as compounds with poor pharmacokinetic properties are often eliminated early in the drug discovery process.

In addition to its potential therapeutic applications, 4-(2-Chloro-4-pyridinyl)thio-2-butanone has been studied for its use as a tool compound in biochemical research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for investigating the mechanisms underlying various physiological processes. Researchers have used it to study the role of COX enzymes in inflammation and to explore new targets for drug discovery.

The safety profile of 4-(2-Chloro-4-pyridinyl)thio-2-butanone is another critical aspect that has been evaluated. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(2-Chloro-4-pyridinyl)thio-2-butanone (CAS No. 1044065-25-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, enzyme inhibition properties, anti-inflammatory effects, and favorable pharmacokinetic profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.